3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one

• Molecular Formula: C11H9F3O3
• Molecular Weight: 246.18 g/mol
• IUPAC Name: 3-[3-(trifluoromethoxy)phenyl]oxolan-2-one
• InChI: InChI=1S/C11H9F3O3/c12-11(13,14)17-8-3-1-2-7(6-8)9-4-5-16-10(9)15/h1-3,6,9H,4-5H2
• InChI Key: TVAODWCAKDJTNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1C2=CC(=CC=C2)OC(F)(F)F

Description

3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one is a chemical compound with the molecular formula C11H9F3O3 and a molecular weight of 246.18 g/mol . This compound is characterized by the presence of a trifluoromethoxy group attached to a phenyl ring, which is further connected to an oxolan-2-one moiety. The trifluoromethoxy group imparts unique chemical properties to the compound, making it of interest in various fields of research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one typically involves the introduction of the trifluoromethoxy group onto a suitable precursor. One common method is the trifluoromethoxylation of a phenyl ring, followed by the formation of the oxolan-2-one ring. This can be achieved through various synthetic routes, including nucleophilic substitution and electrophilic aromatic substitution reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced trifluoromethoxylation reagents and catalysts can facilitate the efficient production of this compound .

Chemical Reactions Analysis

Types of Reactions

3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group can influence the compound’s binding affinity and selectivity towards certain enzymes or receptors. The oxolan-2-one moiety may also play a role in the compound’s overall activity by affecting its chemical stability and reactivity .

Comparison with Similar Compounds

Similar Compounds

• 3-[2-(Trifluoromethoxy)phenyl]oxolan-3-ol
• 3-[3-(Trifluoromethoxy)phenyl]oxolan-3-ol
• 3-[4-(Trifluoromethoxy)phenyl]oxolan-2-one

Uniqueness

3-[3-(Trifluoromethoxy)phenyl]oxolan-2-one is unique due to the specific positioning of the trifluoromethoxy group on the phenyl ring and the presence of the oxolan-2-one moiety. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .